Cas no 355011-52-8 (ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH)

ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH (CHCA-DIETH) is a derivative of alpha-cyano-4-hydroxycinnamic acid, commonly used as a matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. Its diethyl ester modification enhances solubility in organic solvents, improving sample preparation flexibility. CHCA-DIETH facilitates efficient ionization of peptides, small proteins, and other analytes, offering high sensitivity and resolution. The compound’s structural stability and consistent performance make it suitable for high-throughput applications. Its optimized fragmentation patterns aid in accurate mass determination, particularly in proteomics and metabolomics research. CHCA-DIETH is preferred for its reliability in MALDI-TOF workflows, ensuring reproducible results.

ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH structure

355011-52-8 structure

Product Name:ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH

CAS No:355011-52-8

MF:C₁₄H₁₈N₂O₃

MW:262.304323673248

CID:920398

PubChem ID:16217123

Update Time:2025-05-28

ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH Chemical and Physical Properties

Names and Identifiers

- ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH
- (Z)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid,N-ethylethanamine
- alpha-Cyano-4-hydroxycinnamic acid diethylamine salt
- alpha-cyano-4-hydroxycinnamic acid diethylammonium salt
- SCHEMBL1053765
- SMR001562135
- (Z)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid;N-ethylethanamine
- MLS002695989
- alpha -Cyano-4-hydroxycinnamic acid diethylamine salt
- CHEMBL1885958
- 355011-52-8
- Inchi： 1S/C10H7NO3.C4H11N/c11-6-8(10(13)14)5-7-1-3-9(12)4-2-7;1-3-5-4-2/h1-5,12H,(H,13,14);5H,3-4H2,1-2H3/b8-5+;
- InChI Key： SHCCRJCGLMIMLV-HAAWTFQLSA-N
- SMILES： OC1C=CC(/C=C(\C#N)/C(=O)O)=CC=1.N(CC)CC

Computed Properties

Exact Mass: 262.13184
Monoisotopic Mass: 262.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.4Å²
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing

Experimental Properties

Melting Point: ~170 °C (dec.)
PSA: 93.35

ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH Security Information

WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36/37
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：

ALPHA-CYANO-4-HYDROXYCINNAMIC ACID DIETH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-254925-1 g	α-Cyano-4-hydroxycinnamic acid diethylamine salt,	355011-52-8		1g	￥1,504.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-254925-1g	α-Cyano-4-hydroxycinnamic acid diethylamine salt,	355011-52-8		1g	￥1504.00	2023-09-05